Cas no 353754-92-4 (Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt)

• Product Name: Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt
• CAS No: 353754-92-4
• MF: C₁₉H₃₅N₅O₅S₃
• MW: 509.706700563431
• CID: 920266
• PubChem ID: 5086284
• Update Time: 2025-06-12

Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt Chemical and Physical Properties

Names and Identifiers

• Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt
• 2-amino-N-(2-methoxysulfonothioylethyl)-6-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]hexanamide
• 353754-92-4
• DTXSID40408187
• AKOS030255697

• Inchi： 1S/C19H35N5O5S3/c1-29-32(28,30)11-10-22-18(26)13(20)6-4-5-9-21-16(25)8-3-2-7-15-17-14(12-31-15)23-19(27)24-17/h13-15,17H,2-12,20H2,1H3,(H,21,25)(H,22,26)(H2,23,24,27)
• InChI Key： MJTZNNRYZKZYKX-UHFFFAOYSA-N
• SMILES： S1CC2C(C1CCCCC(NCCCCC(C(NCCS(=O)(OC)=S)=O)N)=O)NC(N2)=O

Computed Properties

• Exact Mass: 509.18003275g/mol
• Monoisotopic Mass: 509.18003275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 217Ų

Experimental Properties

• Melting Point: 75-78°C
• Solubility: Water

Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt Security Information

• Storage Condition：-20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt

Comprehensive Analysis of Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt (CAS No. 353754-92-4)

Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt (CAS No. 353754-92-4) is a specialized biochemical reagent widely utilized in protein labeling, bioconjugation, and structural biology research. This compound combines the unique properties of methanethiosulfonate and biocytin, making it invaluable for studying protein-protein interactions, cellular trafficking, and enzyme mechanisms. Its trifluoroacetic acid salt form enhances solubility and stability, ensuring optimal performance in experimental applications.

The growing interest in Biocytinamidoethyl Methanethiosulfonate is driven by its versatility in modern research. Scientists frequently search for "protein labeling techniques," "site-specific bioconjugation," and "thiol-reactive probes," highlighting the demand for advanced tools like this compound. Its ability to form stable disulfide bonds with cysteine residues makes it ideal for "structural biology studies" and "molecular imaging," addressing key challenges in proteomics and drug discovery.

One of the most notable applications of CAS No. 353754-92-4 is in fluorescence microscopy and super-resolution imaging, where precise labeling is critical. Researchers often inquire about "best practices for biotinylation" or "how to improve labeling efficiency," topics directly relevant to this compound. Its compatibility with streptavidin-biotin systems further expands its utility in diagnostic assays and therapeutic targeting.

In addition to its research applications, Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt is gaining attention in the field of nanotechnology. Questions like "how to functionalize nanoparticles" or "tools for surface modification" are frequently explored, and this compound provides a reliable solution. Its thiol-reactive group enables controlled attachment to gold nanoparticles, quantum dots, and other nanomaterials, facilitating advancements in targeted drug delivery and biosensing.

Quality and purity are paramount when working with CAS No. 353754-92-4. Researchers prioritize "high-purity biochemical reagents" and "storage conditions for sensitive compounds," ensuring experimental reproducibility. The trifluoroacetic acid salt formulation of this reagent offers enhanced shelf life, but proper handling and storage at recommended temperatures are essential to maintain its reactivity.

As the scientific community continues to explore Biocytinamidoethyl Methanethiosulfonate, its role in single-molecule studies and bioorthogonal chemistry is becoming increasingly prominent. Searches for "innovative protein probes" and "advanced bioconjugation strategies" reflect the evolving needs of researchers. This compound’s unique design bridges gaps in traditional labeling methods, offering higher specificity and reduced background interference.

In summary, Biocytinamidoethyl Methanethiosulfonate, Trifluroacetic Acid Salt (CAS No. 353754-92-4) is a cutting-edge tool for multidisciplinary research. Its applications span proteomics, nanomedicine, and diagnostics, aligning with trending topics like "precision medicine" and "next-generation biomarkers." By addressing common search queries and integrating advanced methodologies, this compound remains at the forefront of scientific innovation.